3-isopentyl-1,6,7,8-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 4,6,7,8-tetramethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C16H23N5O2/c1-9(2)7-8-20-14(22)12-13(19(6)16(20)23)17-15-18(5)10(3)11(4)21(12)15/h9H,7-8H2,1-6H3
• InChI Key: PPHREQRISVBQHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C)N(C(=O)N(C3=O)CCC(C)C)C)C
• Molecular Formula: C16H23N5O2
• Molecular Weight: 317.39 g/mol
• CAS No.: 887877-07-8

Description

3-isopentyl-1,6,7,8-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a compound with diverse applications in scientific research. Its unique structure and properties make it a promising candidate for drug development, catalysis, and material synthesis. The CAS Number of this compound is 887877-07-8.

Molecular Structure Analysis

The molecular formula of this compound is C16H23N5O2. This indicates that it contains 16 carbon atoms, 23 hydrogen atoms, 5 nitrogen atoms, and 2 oxygen atoms. The molecular weight is 317.3861.

Scientific Research Applications

Purine Alkaloids and Their Biological Activities

Purine alkaloids isolated from natural sources, such as the South China Sea gorgonian Subergorgia suberosa, exhibit weak cytotoxicity toward human cancer cell lines, highlighting their potential in cancer research. These compounds' structures are determined through extensive spectroscopic analysis, including 1D and 2D NMR data, showcasing the diversity of purine derivatives and their relevance in studying cancer therapeutics (Qi, Zhang, & Huang, 2008).

Mesoionic Purinone Analogs

Mesoionic purinone analogs have been synthesized and studied for their chemical properties, contributing to the field of organic chemistry and drug design. These compounds are explored for their potential applications in developing novel therapeutic agents, showcasing the versatility of purine derivatives in medicinal chemistry (Coburn & Taylor, 1982).

Potential Antidepressant Agents

Derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione have been synthesized and evaluated for their potential as antidepressant agents. These studies include evaluating their serotonin receptor affinity and phosphodiesterase inhibitor activity, indicating the therapeutic potential of purine derivatives in treating mood disorders (Zagórska et al., 2016).

Novel Synthesis Methods

Innovative methods for synthesizing imidazo and triazinone derivatives, serving as isosteres of purine, highlight the ongoing research in expanding the chemical toolbox for creating biologically active compounds. These synthesis techniques are crucial for pharmaceutical research, enabling the exploration of new drug candidates (Heim-Riether & Healy, 2005).